Cas no 2097920-55-1 (1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine)

• Product Name: 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine
• CAS No: 2097920-55-1
• MF: C₂₂H₃₁N₅O₃
• MW: 413.513244867325
• CID: 5469202
• Update Time: 2025-10-29

1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine
• [1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperidin-4-yl]-[4-(oxolane-2-carbonyl)piperazin-1-yl]methanone

• Inchi： 1S/C22H31N5O3/c28-21(26-10-12-27(13-11-26)22(29)19-5-2-14-30-19)16-6-8-25(9-7-16)20-15-17-3-1-4-18(17)23-24-20/h15-16,19H,1-14H2
• InChI Key： VPCCFZKGQZAWFJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(CC1)C(C1CCN(C2=CC3=C(CCC3)N=N2)CC1)=O)=O

Computed Properties

• Exact Mass: 413.24268987 g/mol
• Monoisotopic Mass: 413.24268987 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9
• Molecular Weight: 413.5

Additional information on 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine

Introduction to Compound with CAS No. 2097920-55-1 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 2097920-55-1 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its chemical name, 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine, suggests a complex and multifaceted structure that may exhibit a wide range of biological activities. This introduction aims to provide a comprehensive overview of this compound, its structural features, potential applications, and recent advancements in research.

The molecular framework of this compound is characterized by the presence of several key functional groups and heterocyclic rings. The core structure includes a piperazine ring, which is a common motif in many pharmacologically active agents due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the presence of a cyclopenta[c]pyridazine ring indicates a potential for unique electronic and steric properties that could influence its biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The piperazine and cyclopenta[c]pyridazine moieties in this compound suggest potential applications in the treatment of conditions such as depression, anxiety, and hypertension. For instance, piperazine derivatives have been extensively studied for their anxiolytic and antidepressant properties, while cyclopenta[c]pyridazine derivatives have shown promise in the treatment of cardiovascular diseases.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of different heterocyclic rings and functional groups provides a rich scaffold for structural modifications that can enhance its pharmacological properties. Researchers have been exploring various synthetic strategies to optimize the structure of this compound, aiming to improve its binding affinity, selectivity, and pharmacokinetic profile.

Recent studies have highlighted the importance of computational methods in the design and optimization of novel drug candidates. Molecular modeling techniques have been employed to predict the binding interactions of this compound with target proteins. These studies have provided valuable insights into the structural features that contribute to its biological activity, helping researchers to design more effective derivatives.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been utilized to construct the complex framework of this molecule. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

Another area of interest is the potential application of this compound in combination therapies. The multifaceted nature of its structure suggests that it could be used in conjunction with other drugs to achieve synergistic effects. For example, it could be combined with agents that target different aspects of neurological or cardiovascular function to provide a more comprehensive treatment approach.

The pharmacological evaluation of this compound has revealed several promising properties. Initial in vitro studies have shown that it can interact with various receptors and enzymes involved in neurotransmitter signaling. These interactions may lead to effects such as modulation of dopamine levels or inhibition of enzymes like monoamine oxidase (MAO). Such activities are relevant for conditions like Parkinson's disease and depression.

In addition to its potential neurological applications, this compound has also shown promise in preclinical studies related to cardiovascular health. The presence of oxolane-2-carbonyl groups suggests that it may be able to interact with receptors involved in blood pressure regulation. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. Researchers are investigating various strategies to enhance the bioavailability and targeted delivery of this compound. Nanotechnology-based approaches, such as encapsulation within liposomes or polymeric nanoparticles, are being explored to improve its absorption and distribution within the body.

The regulatory landscape for new drug development is stringent but well-defined. To bring this compound into clinical use, it will need to undergo rigorous testing according to guidelines set by regulatory agencies such as the FDA and EMA. This includes comprehensive toxicology studies and Phase I-III clinical trials to assess its safety and efficacy.

The economic impact of developing new pharmaceuticals cannot be overstated. The success of drugs like those derived from compounds with CAS number 2097920-55-1 can lead to significant improvements in patient care and quality of life. However, the high costs associated with research, development, and regulatory approval mean that investment in drug discovery remains crucial for progress.

In conclusion, the compound with CAS number 2097920-55-1, named 1-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-carbonyl)-4-(oxolane-2-carbonyl)piperazine, represents an exciting advancement in medicinal chemistry. Its complex structure holds promise for applications in treating neurological and cardiovascular disorders. Ongoing research continues to uncover new possibilities for optimizing its pharmacological properties and bringing it closer to clinical use.